Cas no 2097956-26-6 (5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2097956-26-6
• MF: C₆H₄F₅N₅
• MW: 241.121477127075
• CID: 4775977
• Update Time: 2025-10-30

5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole
• 5-(azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)pyrazole
• 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C6H4F5N5/c7-5(8)16-3(2-13-15-12)1-4(14-16)6(9,10)11/h1,5H,2H2
• InChI Key： RNBJLOGLJJOXHQ-UHFFFAOYSA-N
• SMILES： FC(N1C(CN=[N+]=[N-])=CC(C(F)(F)F)=N1)F

Computed Properties

• Exact Mass: 241.03868596 g/mol
• Monoisotopic Mass: 241.03868596 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.2
• Molecular Weight: 241.12

Additional information on 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole

5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole: A Novel Compound with Promising Applications in Medicinal Chemistry

5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2097956-26-6) is a unique and highly versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinctive azide, difluoromethyl, and trifluoromethyl functional groups, exhibits a range of properties that make it an attractive candidate for various applications, including drug discovery and chemical synthesis.

The azide group in 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole is particularly noteworthy due to its reactivity and potential for bioconjugation. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction is highly selective and efficient, making it an ideal choice for the modification of biomolecules and the development of targeted therapeutics.

The presence of difluoromethyl and trifluoromethyl groups in the molecule further enhances its chemical and biological properties. Fluorinated compounds are known for their enhanced metabolic stability, improved lipophilicity, and altered electronic properties. These characteristics can significantly impact the pharmacokinetics and pharmacodynamics of drugs, making them valuable in the design of novel pharmaceuticals. Recent studies have shown that fluorinated pyrazoles can exhibit potent activity against various targets, including enzymes, receptors, and ion channels.

In the context of drug discovery, 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole has been explored as a lead compound for the development of new therapeutic agents. Its unique combination of functional groups provides a robust platform for structure-activity relationship (SAR) studies. Researchers have utilized this compound to investigate its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

Beyond its potential as a drug candidate, 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole also holds promise in chemical synthesis. The azide group can be readily converted into other functional groups through various transformations, such as reduction to an amine or conversion to a nitrile. These transformations expand the synthetic utility of the compound and enable the synthesis of a wide range of derivatives with diverse biological activities.

The synthesis of 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole has been reported using efficient and scalable methods. One common approach involves the reaction of a suitable pyrazole precursor with an azide source and subsequent introduction of the difluoromethyl and trifluoromethyl groups through selective functionalization steps. The robustness and reproducibility of these synthetic routes make it feasible to produce this compound on a larger scale for further research and development.

In conclusion, 5-(Azidomethyl)-1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2097956-26-6) is a promising compound with a wide range of applications in medicinal chemistry. Its unique combination of azide, difluoromethyl, and trifluoromethyl functional groups offers significant opportunities for drug discovery, chemical synthesis, and bioconjugation studies. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and synthetic methodologies.